Cas no 1421489-94-2 (2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide)

• Product Name: 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide
• CAS No: 1421489-94-2
• MF: C₁₆H₁₄BrN₃O₂
• MW: 360.20526266098
• CID: 5402288
• Update Time: 2025-07-18

2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]benzamide
• 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide

• Inchi： 1S/C16H14BrN3O2/c1-20-14(15-7-4-8-22-15)9-11(19-20)10-18-16(21)12-5-2-3-6-13(12)17/h2-9H,10H2,1H3,(H,18,21)
• InChI Key： JECBCXUTAXACMQ-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)N(C)N=1)(=O)C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide

Chemical Profile of CAS No. 1421489-94-2 and 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide

CAS No. 1421489-94-2 is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in therapeutic applications.

The molecular structure of 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide is characterized by a benzamide core functional group, which is flanked by a bromine substituent at the 2-position and a complex heterocyclic moiety at the N-position. The presence of the bromine atom enhances the electrophilicity of the molecule, making it susceptible to various chemical transformations that can be exploited in synthetic chemistry.

The heterocyclic component, specifically the 5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl group, contributes to the overall bioactivity of the compound. This moiety is known to interact with biological targets in a manner that can modulate cellular processes. Recent studies have highlighted the potential of such structures in developing novel drugs, particularly those targeting inflammatory and autoimmune diseases.

In the realm of drug discovery, the benzamide scaffold is widely recognized for its versatility and efficacy. Benzamides are known to possess inhibitory properties against various enzymes and receptors, making them suitable for applications ranging from pain management to cancer therapy. The incorporation of additional functional groups, such as the bromine atom and the pyrazole-furan hybrid, further enhances the pharmacological profile of these compounds.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide. These computational studies have provided valuable insights into how the structural features of the compound influence its interaction with biological targets. Such information is crucial for optimizing drug candidates and improving their therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromination step, in particular, is critical for introducing the electrophilic center that facilitates subsequent modifications. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological evaluation of 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide has revealed promising results in preclinical studies. These studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, CAS No. 1421489-94-2 and its derivative 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}benzamide represent significant advancements in medicinal chemistry. Their unique structural features and demonstrated biological activities make them attractive candidates for further development into novel therapeutic agents. Continued research in this area holds promise for addressing unmet medical needs through innovative chemical solutions.